Cas no 6609-58-1 (2-Propoxybenzonitrile)
2-Propoxybenzonitrile structure
Product Name:2-Propoxybenzonitrile
CAS No:6609-58-1
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00270128
CID:826467
PubChem ID:2760470
Update Time:2025-09-24
2-Propoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Propoxybenzonitrile
- AKOS000174147
- CS-0365083
- DB-021514
- WLODJVVNLOYYEE-UHFFFAOYSA-N
- 2-propoxy-benzonitrile
- 6609-58-1
- FS-1559
- SCHEMBL973234
- G64341
- MFCD00270128
- 2-Propoxybenzonitrile,
- DTXSID30375177
-
- MDL： MFCD00270128
- Inchi： 1S/C10H11NO/c1-2-7-12-10-6-4-3-5-9(10)8-11/h3-6H,2,7H2,1H3
- InChI Key： WLODJVVNLOYYEE-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1C#N)CCC
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1,02 g/cm3
- Boiling Point: 101°C 1mm
- PSA: 33.02000
- LogP: 2.34708
2-Propoxybenzonitrile Security Information
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22; R36/37/38
2-Propoxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Propoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P839815-50mg |
2-Propoxybenzonitrile |
6609-58-1 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P839815-100mg |
2-Propoxybenzonitrile |
6609-58-1 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | P839815-500mg |
2-Propoxybenzonitrile |
6609-58-1 | 500mg |
$ 80.00 | 2022-06-02 | ||
| Alichem | A019098073-25g |
2-Propoxybenzonitrile |
6609-58-1 | 95% | 25g |
$403.86 | 2023-09-01 | |
| abcr | AB149715-5 g |
2-Propoxybenzonitrile, 98%; . |
6609-58-1 | 98% | 5 g |
€208.00 | 2023-07-20 | |
| Fluorochem | 018982-5g |
2-Propoxybenzonitrile |
6609-58-1 | 98% | 5g |
￡86.00 | 2022-03-01 | |
| Fluorochem | 018982-1g |
2-Propoxybenzonitrile |
6609-58-1 | 98% | 1g |
￡20.00 | 2022-03-01 | |
| abcr | AB149715-5g |
2-Propoxybenzonitrile, 98%; . |
6609-58-1 | 98% | 5g |
€208.00 | 2025-02-27 | |
| A2B Chem LLC | AD05850-5g |
2-Propoxybenzonitrile |
6609-58-1 | 95% | 5g |
$78.00 | 2024-04-19 | |
| A2B Chem LLC | AD05850-250mg |
2-Propoxybenzonitrile |
6609-58-1 | 95% | 250mg |
$9.00 | 2024-04-19 |
2-Propoxybenzonitrile Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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